Cas no 921789-63-1 ({1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol)

{1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol structure

921789-63-1 structure

Product Name:{1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol

CAS No:921789-63-1

MF:C₂₀H₁₇F₃N₂O₃S

MW:422.420794248581

CID:5958939

PubChem ID:41159183

Update Time:2023-11-23

{1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

- {1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol
- [3-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-4-yl]methanol
- {1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol
- 921789-63-1
- F2200-0504
- (1-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(trifluoromethyl)benzyl)thio)-1H-imidazol-5-yl)methanol
- AKOS024628078
- Inchi： 1S/C20H17F3N2O3S/c21-20(22,23)15-3-1-2-14(6-15)11-29-19-24-8-16(10-26)25(19)9-13-4-5-17-18(7-13)28-12-27-17/h1-8,26H,9-12H2
- InChI Key： QDWHGWRQXNDNAL-UHFFFAOYSA-N
- SMILES： C(C1=CN=C(SCC2=CC=CC(C(F)(F)F)=C2)N1CC1=CC=C2OCOC2=C1)O

Computed Properties

Exact Mass: 422.09119807g/mol
Monoisotopic Mass: 422.09119807g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 542
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 81.8Å²

{1-(2H-1,3-benzodioxol-5-yl)methyl-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-imidazol-5-yl}methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2200-0504-2μmol	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2200-0504-5μmol	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2200-0504-10μmol	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2200-0504-20μmol	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2200-0504-1mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2200-0504-2mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2200-0504-3mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2200-0504-4mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2200-0504-5mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2200-0504-10mg	{1-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-imidazol-5-yl}methanol	921789-63-1	90%+	10mg	$79.0	2023-05-16